Cas no 837-66-1 (3-Buten-2-one, 4,4-diphenyl-)
3-Buten-2-one, 4,4-diphenyl- structure
Product Name:3-Buten-2-one, 4,4-diphenyl-
3-Buten-2-one, 4,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4,4-diphenyl-
- 4,4-diphenylbut-3-en-2-one
- 1,1-diphenyl-1 buten-3-one
- 1,1-Diphenyl-1-buten-3-on
- 1,1-diphenyl-3-butenone
- 1,1-diphenylbuten-3-one
- 3-Buten-2-one,4,4-diphenyl
- 4,4-Diphenyl-3-buten-2-on
- 4,4-Diphenyl-3-buten-2-one
- 4,4-diphenyl-but-3-en-2-one
- SCHEMBL4863098
- 837-66-1
- KCHQXPGUJBVNTN-UHFFFAOYSA-N
- 4,4-Diphenyl-3-buten-2-one #
- Diphenylbutenone
- DTXSID80346610
-
- Inchi: 1S/C16H14O/c1-13(17)12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12H,1H3
- InChI Key: KCHQXPGUJBVNTN-UHFFFAOYSA-N
- SMILES: O=C(C)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 222.10400
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.70730
3-Buten-2-one, 4,4-diphenyl- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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